molecular formula C27H28N4O5 B11455930 ethyl 7-butyl-6-(2-ethoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

ethyl 7-butyl-6-(2-ethoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

Cat. No.: B11455930
M. Wt: 488.5 g/mol
InChI Key: QQJDKUZHTQIIOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound you’ve mentioned is a complex heterocyclic molecule with an intriguing structure. Let’s break it down step by step.

Preparation Methods

Industrial Production:: As of now, there is no established industrial-scale production method for this compound. Research efforts would be needed to optimize its synthesis for large-scale applications.

Chemical Reactions Analysis

Reactivity:: The compound likely undergoes various reactions due to its rich functional groups. Potential reactions include oxidation, reduction, and substitution.

Common Reagents and Conditions::

    Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or Jones reagent (CrO₃/H₂SO₄) could be employed.

    Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) may reduce carbonyl groups.

    Substitution: Nucleophilic substitution reactions using amines, alkoxides, or other nucleophiles could modify the ester or imine groups.

Major Products:: The specific products formed during these reactions would depend on the reaction conditions and substituents present.

Scientific Research Applications

Chemistry:: Explore its potential as a building block for novel materials or as a ligand in coordination chemistry.

Biology and Medicine:: Investigate its bioactivity—does it exhibit antimicrobial, antitumor, or anti-inflammatory properties? Could it serve as a lead compound for drug development?

Industry:: Consider applications in dye synthesis, polymer chemistry, or materials science.

Mechanism of Action

Unfortunately, information on the mechanism of action for this compound is scarce. Further research is needed to elucidate its biological targets and pathways.

Comparison with Similar Compounds

While direct comparisons are challenging due to the compound’s uniqueness, explore related structures such as other triazatricyclo compounds or indole derivatives.

Remember that this compound’s complexity offers exciting opportunities for scientific exploration

Properties

Molecular Formula

C27H28N4O5

Molecular Weight

488.5 g/mol

IUPAC Name

ethyl 7-butyl-6-(2-ethoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

InChI

InChI=1S/C27H28N4O5/c1-4-7-15-31-23-19(26(33)30-16-11-10-14-22(30)28-23)17-20(27(34)36-6-3)24(31)29-25(32)18-12-8-9-13-21(18)35-5-2/h8-14,16-17H,4-7,15H2,1-3H3

InChI Key

QQJDKUZHTQIIOC-UHFFFAOYSA-N

Canonical SMILES

CCCCN1C2=C(C=C(C1=NC(=O)C3=CC=CC=C3OCC)C(=O)OCC)C(=O)N4C=CC=CC4=N2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.